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Compound of Interest

Compound Name: 2-Propoxyethylamine

Cat. No.: B1360188 Get Quote

2-Propoxyethylamine (CAS: 42185-03-5) is an organic compound featuring both an ether and

a primary amine functional group, making it a versatile intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] Its bifunctional nature, however, dictates a specific

hazard profile that demands a comprehensive understanding beyond a cursory review of a

standard safety data sheet (SDS). This guide is designed for researchers, scientists, and drug

development professionals, providing a detailed examination of the material's properties and

the associated risks. As Senior Application Scientists, our goal is not merely to present safety

data but to build a framework for proactive risk management, explaining the causality behind

safety protocols and empowering laboratory personnel to work with this chemical safely and

effectively.

Section 1: Chemical Identity and Physicochemical
Characteristics
A foundational understanding of a chemical's physical properties is the first step in a robust

safety assessment. These properties influence its behavior in the laboratory environment, from

storage and handling to potential exposure routes and emergency response. 2-
Propoxyethylamine is typically a colorless to pale yellow liquid.[1][2]

The flammability of 2-Propoxyethylamine is a key consideration. With a flash point reported at

31°C, it is classified as a flammable liquid.[3] This means that at a temperature common in

many laboratory environments, it can produce sufficient vapor to form an ignitable mixture with
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air. This property necessitates stringent control of ignition sources, a topic further explored in

Section 3.

Table 1: Physicochemical Properties of 2-Propoxyethylamine

Property Value Source(s)

CAS Number 42185-03-5 [1][4]

Molecular Formula C5H13NO [1][3][4]

Molecular Weight 103.17 g/mol [2][4]

Appearance
Colorless to Almost Colorless

Clear Liquid
[2][5][6]

Boiling Point 125-126 °C (at 750 Torr) [3]

Flash Point 31 °C [3]

Density 0.85 g/cm³ [3]

Synonyms
2-Aminoethyl Propyl Ether, O-

Propylethanolamine
[2][5][6]

Section 2: GHS Hazard Profile and Toxicological
Insights
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazards.[7] 2-Propoxyethylamine possesses a

significant hazard profile that warrants careful attention.

Table 2: GHS Classification for 2-Propoxyethylamine
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Hazard Class Hazard Statement Pictogram Signal Word

Flammable Liquids

(Category 3)

H226: Flammable

liquid and vapor
Danger

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Danger

Skin Corrosion

(Category 1B)

H314: Causes severe

skin burns and eye

damage

Danger

Serious Eye Damage

(Category 1)

H318: Causes serious

eye damage
Danger

Source: Aggregated GHS information from multiple suppliers.[3][4][5]

The primary toxicological concerns are its severe corrosivity and flammability.

H314 - Causes severe skin burns and eye damage: This is the most acute risk during routine

handling.[5][8] As an amine, 2-Propoxyethylamine is alkaline and can cause rapid, deep,

and painful tissue damage upon contact. The "causality" for this is the chemical's ability to

hydrolyze proteins and saponify fats in tissues, leading to cell death. The damage can be

irreversible, particularly in the eyes.[8]

H226 - Flammable liquid and vapor: As detailed in the previous section, the low flash point

means that vapors can readily ignite at room temperature.[5] Vapors are also heavier than air

and may travel a considerable distance to an ignition source and "flash back."[9]

H302 - Harmful if swallowed: While less common in a laboratory setting, accidental ingestion

can cause significant harm, likely leading to severe burns of the mouth, throat, and stomach.

[3][4]

Section 3: A Multi-Layered Framework for Risk
Management and Safe Handling
Effective safety management relies on a hierarchical approach to controlling hazards. The

"Hierarchy of Controls" prioritizes the most effective and reliable control measures, with
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personal protective equipment (PPE) considered the last line of defense.

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Is 2-Propoxyethylamine
essential for the synthesis?

Engineering Controls
(Isolate people from the hazard)

Can a non-corrosive or
less flammable analogue be used?

Administrative Controls
(Change the way people work)

Use in a certified chemical fume hood.
Store in a flammable safety cabinet.

Personal Protective Equipment
(Protect the worker with PPE)

Develop a specific SOP.
Restrict access to authorized users.

Label work areas clearly.

Wear chemical goggles, face shield,
corrosive-resistant gloves, and a lab coat.

Click to download full resolution via product page

Caption: The Hierarchy of Controls applied to 2-Propoxyethylamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1360188?utm_src=pdf-body-img
https://www.benchchem.com/product/b1360188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: The First Line of Physical
Defense
Engineering controls are designed to remove the hazard at the source, before it can contact

the worker.

Ventilation: All work with 2-Propoxyethylamine must be conducted in a properly functioning

chemical fume hood to prevent the inhalation of vapors and to contain any potential splashes

or spills.[10]

Storage: Store in a designated flammable liquids cabinet, away from heat, sparks, and open

flames.[5][11] The storage area should be cool, dry, and well-ventilated.[5]

Ignition Source Control: Use only non-sparking tools and explosion-proof equipment when

handling larger quantities.[5][9] Ensure proper grounding and bonding of containers during

transfers to prevent the buildup of static electricity.[5]

Administrative Controls: Standardizing Safe Work
Practices
Administrative controls are work policies and procedures that reduce exposure.

Standard Operating Procedures (SOPs): A detailed, chemical-specific SOP must be written

and approved before work begins. This SOP should cover all aspects of handling, from

transport and storage to use and disposal.

Access Restriction: Only trained and authorized personnel should be permitted to handle 2-
Propoxyethylamine.

Labeling: All containers must be clearly labeled with the chemical name and primary

hazards. It is good practice to also label the date of receipt and the date of opening.

Personal Protective Equipment (PPE): The Essential
Final Barrier
PPE is required for all handling operations, even with engineering controls in place. The

selection of PPE must be based on a thorough risk assessment of the specific tasks being
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performed.[12][13]

Table 3: Recommended Personal Protective Equipment for 2-Propoxyethylamine

Protection Type Specification Rationale

Eye & Face
Chemical safety goggles and a

full-face shield.

Protects against splashes that

can cause immediate, severe,

and irreversible eye damage.

[10]

Skin (Hands)

Chemical-resistant gloves

(e.g., nitrile for incidental

contact, thicker butyl or

neoprene for immersion/spills).

Prevents direct contact with

the corrosive liquid, which

causes severe skin burns.[10]

Glove type should be verified

against manufacturer

compatibility charts.

Skin (Body)

Flame-resistant lab coat,

closed at the front. Chemical-

resistant apron for larger

quantities.

Protects against splashes and

provides a removable barrier in

case of contamination.[13][14]

Footwear
Closed-toe shoes made of a

non-porous material.

Protects feet from spills.[12]

[13]

Respiratory

Not typically required when

used in a fume hood. A

NIOSH-approved respirator

with an organic vapor cartridge

may be necessary for spill

cleanup or if engineering

controls fail.

Protects against inhalation of

high concentrations of vapor.

[15]

Section 4: Emergency Protocols and Incident
Response
Preparedness is key to mitigating the consequences of an accident. All personnel must be

familiar with these procedures before handling the chemical.
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Spill Response Workflow
The immediate actions taken after a spill are critical to minimizing harm and environmental

impact.
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Minor Spill Protocol Major Spill Protocol

Spill Detected

Assess Size & Risk
(Is it a minor or major spill?)

Minor Spill

  < 100 mL
  Controllable

Major Spill

  > 100 mL
  Uncontrolled

Alert others in the immediate area EVACUATE the area immediately

Don appropriate PPE
(gloves, goggles, apron)

Contain with absorbent pads
or non-combustible material

(e.g., sand, vermiculite)

Collect residue using
non-sparking tools

Decontaminate area

Package waste for
hazardous disposal

Alert others, pull fire alarm
if necessary

Close doors to the lab

Call emergency services
and EH&S

Isolate the area,
prevent re-entry

Click to download full resolution via product page

Caption: Emergency response workflow for a 2-Propoxyethylamine spill.
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First Aid: Immediate and Critical Interventions
In the event of an exposure, time is of the essence. Immediate and correct first aid can

significantly reduce the severity of the injury.[16][17]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5][18] Remove contact lenses if present and

easy to do.[5] Seek immediate medical attention from an ophthalmologist.[8] The causality

for prolonged flushing is to ensure the corrosive agent is completely removed from all

surfaces of the eye.

Skin Contact: Take off immediately all contaminated clothing.[5][11] Rinse skin with plenty of

water for at least 15 minutes.[19] Seek immediate medical attention.[19]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[5][11] If

breathing is difficult, trained personnel may administer oxygen.[16] Seek immediate medical

attention.[5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting, as this risks perforation of the

esophagus.[5][8][11] Seek immediate medical attention.[16]

Firefighting Measures
In case of a fire involving 2-Propoxyethylamine, specific measures should be taken.

Suitable Extinguishing Media: Use dry chemical, alcohol-resistant foam, carbon dioxide

(CO2), or water spray.[5][9][11]

Specific Hazards: The compound is flammable and its vapors can form explosive mixtures

with air.[9] Containers may explode when heated.[9] Hazardous combustion products include

carbon monoxide, carbon dioxide, and nitrogen oxides.[18]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[20]

Conclusion
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2-Propoxyethylamine is a valuable chemical intermediate whose utility is matched by its

significant hazard profile. Its flammability and severe corrosivity are the primary risks that must

be managed. A safety-first mindset, grounded in the hierarchy of controls, is non-negotiable. By

understanding the reasons behind specific safety protocols—from the necessity of a fume hood

to the critical 15-minute flush for eye contact—researchers can create a self-validating system

of safety that protects themselves, their colleagues, and their work. This guide serves as a

technical resource to build that system, ensuring that scientific advancement and personal

safety proceed in tandem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 42185-03-5: 2-Propoxyethylamine | CymitQuimica [cymitquimica.com]

2. 2-Propoxyethylamine | CymitQuimica [cymitquimica.com]

3. echemi.com [echemi.com]

4. 2-Propoxyethylamine | C5H13NO | CID 111878 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 2-Propoxyethylamine | 42185-03-5 | TCI AMERICA [tcichemicals.com]

6. 2-Propoxyethylamine | 42185-03-5 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]

7. GHS Classification Summary - PubChem [pubchem.ncbi.nlm.nih.gov]

8. sigmaaldrich.com [sigmaaldrich.com]

9. fishersci.ca [fishersci.ca]

10. benchchem.com [benchchem.com]

11. tcichemicals.com [tcichemicals.com]

12. youtube.com [youtube.com]

13. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com
[allanchem.com]

14. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1360188?utm_src=pdf-body
https://www.benchchem.com/product/b1360188?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/42185-03-5/
https://cymitquimica.com/products/3B-A1325/42185-03-5/2-propoxyethylamine/
https://www.echemi.com/products/pd180521109857-2-aminoethyl-propyl-ether.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propoxyethylamine
https://www.tcichemicals.com/US/en/p/A1325
https://www.tcichemicals.com/GB/en/p/A1325
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.sigmaaldrich.com/SG/en/sds/Aldrich/292850?userType=undefined
https://www.fishersci.ca/store/msds?partNumber=AC418400010&productDescription=2-propoxyethanol-98-pure-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/pdf/Safeguarding_Research_A_Technical_Guide_to_the_Safe_Handling_of_2_Cycloheptylpropan_2_amine.pdf
https://www.tcichemicals.com/BE/en/sds/A1325_EU_6N.pdf
https://www.youtube.com/watch?v=kmSnIHewxZo
https://allanchem.com/choose-ppe-chemical-work/
https://allanchem.com/choose-ppe-chemical-work/
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. smooth-on.com [smooth-on.com]

16. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

17. First Aid Procedures For Chemical Hazards - Workplace Material Handling & Safety
[workplacepub.com]

18. aksci.com [aksci.com]

19. aksci.com [aksci.com]

20. cdp.dhs.gov [cdp.dhs.gov]

To cite this document: BenchChem. [Introduction: A Proactive Approach to the Safety of 2-
Propoxyethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360188#2-propoxyethylamine-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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